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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of neryl butyrate, a

widely used fragrance and flavoring agent, in various organic solvents. Understanding the

solubility characteristics of this ester is crucial for its effective formulation, application, and for

toxicological and metabolic studies. This document presents quantitative solubility data,

detailed experimental protocols for solubility determination, and a logical workflow for

assessing solvent compatibility.

Core Properties of Neryl Butyrate
Neryl butyrate, also known as [(2Z)-3,7-dimethylocta-2,6-dienyl] butanoate, is a colorless to

pale yellow liquid with a sweet, leafy, and floral odor.[1] It is a carboxylic ester with the chemical

formula C14H24O2 and a molecular weight of 224.34 g/mol .[1][2] While it is practically

insoluble in water[1][3][4][5][6], it exhibits good solubility in alcohols and other organic solvents.

[1][4][5][7][8]

Quantitative Solubility Data
The solubility of neryl butyrate has been determined in a range of organic solvents. The

following table summarizes the available quantitative data, providing a valuable resource for

solvent selection in formulation and research.
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Solvent Solubility (g/L)

Tetrahydrofuran (THF) 2351.87

1,4-Dioxane 2129.1

Diethyl Ether 1705.57

Ethanol 1672.43

Methanol 1364.83

Isopropanol 1362.86

Ethyl Acetate 1263.06

n-Butanol 1257.23

Acetone 1220.9

n-Propanol 1139.69

Cyclopentyl methyl ether 1151.62

Cyclopentanone 1095.27

2-Butanone 1039.05

gamma-Butyrolactone 983.34

2-Pentanone 992.23

1-methoxy-2-propanol 871.05

Isobutanol 865.82

Acetonitrile 805.28

Methyl Acetate 734.36

N,N-Dimethylformamide (DMF) 725.45

Chlorobenzene 677.3

Anisole 592.02

Toluene 605.3
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p-Xylene 515.14

m-Xylene 411.94

o-Xylene 362.02

Dimethyl Carbonate 145.09

Formic Acid 129.44

n-Octane 55.26

Formamide 194.92

Water 0.18[4], 0.7127 (at 25 °C, est.)[7][8][9]

Data sourced from Scent.vn, unless otherwise cited.[4]

In addition to the quantitative data, semi-quantitative solubility has been reported as 1 ml of

neryl butyrate in 6 ml of 80% ethanol.[1][4][5]

Experimental Protocol for Solubility Determination
While specific experimental protocols for neryl butyrate are not extensively published, a

standard methodology for determining the solubility of esters in organic solvents can be reliably

applied. The saturation shake-flask method is a widely accepted and robust technique for

determining thermodynamic solubility.[10]

Objective: To determine the saturation solubility of neryl butyrate in a selected organic solvent

at a specific temperature.

Materials:

Neryl butyrate (high purity)

Selected organic solvent (analytical grade)

Stoppered flasks or vials (e.g., borosilicate glass)

Constant temperature orbital shaker or water bath
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Analytical balance

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detector (GC-FID) or High-Performance Liquid Chromatography with UV detector (HPLC-

UV))

Procedure:

Preparation of the Solvent System: Prepare the selected organic solvent. If a mixture of

solvents is used, prepare it volumetrically.

Addition of Excess Solute: Add an excess amount of neryl butyrate to a stoppered flask

containing a known volume of the solvent. The presence of undissolved solid is necessary to

ensure that saturation is reached.[10]

Equilibration: Place the flasks in a constant temperature orbital shaker or water bath. Agitate

the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

The time required for equilibration may need to be determined experimentally.

Phase Separation: After equilibration, allow the flasks to stand undisturbed at the same

temperature to allow the excess solid to sediment.[10] For finer suspensions, centrifugation

can be used to achieve a clear separation of the solid and liquid phases.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the clear supernatant

using a pipette. To remove any remaining solid particles, filter the aliquot through a syringe

filter into a pre-weighed vial.

Quantification:

Gravimetric Method: Evaporate the solvent from the filtered aliquot under a gentle stream

of nitrogen or in a vacuum oven at a controlled temperature. Weigh the remaining neryl
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butyrate residue. The solubility can then be calculated in g/L.

Chromatographic Method: Prepare a series of standard solutions of neryl butyrate of

known concentrations in the selected solvent. Analyze both the standards and the filtered

sample aliquot using a validated GC-FID or HPLC-UV method. Construct a calibration

curve from the standard solutions and use it to determine the concentration of neryl
butyrate in the sample.

Data Analysis: Perform the experiment in triplicate to ensure the reproducibility of the results.

Calculate the mean solubility and the standard deviation.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for assessing the solubility of a compound

like neryl butyrate in a new solvent system.
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Define Research Objective
(e.g., formulation, extraction)

Select Candidate Solvents
(based on polarity, safety, cost)

Preliminary Qualitative Test
(miscibility observation)

Quantitative Solubility Determination
(Shake-Flask Method)

If miscible

Insoluble/Low Solubility

If immiscible

Prepare Supersaturated Solution
(add excess neryl butyrate)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Separate Solid and Liquid Phases
(sedimentation/centrifugation)

Sample and Filter Supernatant

Quantify Neryl Butyrate Concentration
(GC-FID, HPLC, Gravimetric)

Analyze and Report Data
(mean solubility, std. dev.)

Soluble
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Caption: Workflow for Determining Neryl Butyrate Solubility.
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This comprehensive guide provides essential data and methodologies for professionals

working with neryl butyrate. The provided solubility table and experimental protocol offer a

strong foundation for formulation development, analytical method development, and further

research into the applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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